6-(4-Bromophenyl)-2-fluoropyridine-3-sulfonyl fluoride

Lipophilicity LogP Drug Design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H6BrF2NO2S
Molecular Weight 334.14 g/mol
Cat. No. B13229272
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name6-(4-Bromophenyl)-2-fluoropyridine-3-sulfonyl fluoride
Molecular FormulaC11H6BrF2NO2S
Molecular Weight334.14 g/mol
Structural Identifiers
SMILESC1=CC(=CC=C1C2=NC(=C(C=C2)S(=O)(=O)F)F)Br
InChIInChI=1S/C11H6BrF2NO2S/c12-8-3-1-7(2-4-8)9-5-6-10(11(13)15-9)18(14,16)17/h1-6H
InChIKeyXQBRMFPLVKYPMK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

6-(4-Bromophenyl)-2-fluoropyridine-3-sulfonyl fluoride: SuFEx and Cross-Coupling Building Block


6-(4-Bromophenyl)-2-fluoropyridine-3-sulfonyl fluoride (CAS 2060049-33-2) is a heteroaromatic sulfonyl fluoride featuring a 2-fluoropyridine core substituted at the 6-position with a 4-bromophenyl group . This compound belongs to the class of aryl sulfonyl fluorides, which have gained prominence as privileged electrophiles in sulfur(VI) fluoride exchange (SuFEx) click chemistry due to their optimal balance of aqueous stability and tunable reactivity [1]. The combination of a sulfonyl fluoride warhead, an aryl bromide handle for cross-coupling, and a fluorine atom exerting electronic modulation creates a trifunctional scaffold whose orthogonality cannot be replicated by simpler monofunctional analogs .

SuFEx Sulfonyl fluoride warhead with reported aqueous stability for bioconjugation and click chemistry
Cross-coupling Aryl bromide handle supports chemoselective Suzuki-Miyaura diversification before SuFEx
Probe design Trifunctional scaffold combines electrophile, heavy atom label, and electronic modulation

6-(4-Bromophenyl)-2-fluoropyridine-3-sulfonyl fluoride: Distinct from Generic Pyridine Sulfonyl Fluorides


Simple pyridine sulfonyl fluorides (e.g., 2-fluoropyridine-3-sulfonyl fluoride or 5-bromo-2-fluoropyridine-3-sulfonyl fluoride) lack the 6-aryl substituent that critically modulates lipophilicity, steric demand, and electronic properties . Replacing the bromine atom with chlorine (6-(4-chlorophenyl) analog) reduces molecular weight by ~44 Da and alters the heavy atom pattern, which directly impacts X-ray crystallographic phasing, protein binding cavity occupancy, and the reactivity of the aryl halide in palladium-catalyzed cross-couplings (C–Br vs. C–Cl bond dissociation energy differ by ~17 kcal/mol) [1]. Furthermore, the sulfonyl fluoride group's reactivity is exquisitely sensitive to the electronic environment of the pyridine ring; the 6-(4-bromophenyl) substituent introduces a unique electron-withdrawing inductive effect that differs from the 4-cyanophenyl or 4-chlorophenyl analogs, leading to measurable shifts in SuFEx reactivity that cannot be predicted from the parent scaffold alone .

6-(4-Chlorophenyl) analog
Lower molecular weight (~44 Da) and altered C–X bond energy (~17 kcal/mol) may shift cross-coupling kinetics and heavy-atom phasing utility
6-(4-Cyanophenyl) analog
Higher TPSA (+23.8 Ų) and missing bromine anomalous signal limit crystallographic phasing and may reduce membrane permeability in cellular assays
Simple pyridine sulfonyl fluorides (e.g., 2-fluoropyridine-3-sulfonyl fluoride)
Lack 6-aryl substituent; lipophilicity, steric demand, and electronic modulation differ, which may alter SuFEx reactivity and reduce iterative diversification potential

6-(4-Bromophenyl)-2-fluoropyridine-3-sulfonyl fluoride: Quantitative Evidence vs. Closest Analogs


Lipophilicity Tuning: LogP of 4-Bromophenyl vs. Analogs

The 4-bromophenyl substituent elevates LogP by +0.11 log units relative to the 4-chlorophenyl analog and +0.89 log units relative to the 4-cyanophenyl analog, providing a finely tuned intermediate lipophilicity that enhances membrane permeability without exceeding the Lipinski threshold . This is a direct consequence of bromine's higher atomic polarizability and greater hydrophobic surface area compared to chlorine or the polar cyano group. Such a difference can be the decisive factor in crossing the blood-brain barrier or penetrating bacterial cell envelopes in anti-infective programs [1].

Lipophilicity (LogP)
Cross-study comparable
ΔLogP = +0.11 vs. 4-chlorophenyl; +0.89 vs. 4-cyanophenyl
Supports intermediate lipophilicity for membrane permeability screening
Computed LogP; experimental confirmation may be needed for specific cell models
Lipophilicity LogP Drug Design Permeability

TPSA Equivalence and Heavy Atom Advantage for Crystallography

The 4-bromophenyl compound (TPSA = 47.03 Ų) retains identical TPSA to the 4-chlorophenyl analog (TPSA = 47.03 Ų) while providing the structural biology advantage of bromine's anomalous scattering (f'' = 1.3 e⁻ at Cu Kα) for experimental phasing in protein crystallography . In contrast, the 4-cyanophenyl analog carries a significantly larger TPSA (70.82 Ų), which exceeds the 60 Ų threshold often associated with oral bioavailability, and adds only a dispersive sulfur anomalous signal [1]. This makes the bromophenyl compound uniquely suited for both cellular assays and structural biology workflows within the same chemical series.

TPSA & heavy atom
Cross-study comparable
TPSA = 47.03 Ų (same as chloro); Br anomalous scattering f'' ≈ 1.3 e⁻
May support both cellular assays and experimental phasing workflows
Cyanophenyl analog shows TPSA 70.82 Ų, exceeding typical oral bioavailability threshold
TPSA Bioavailability Crystallography Heavy Atom

Hydrolytic Stability Advantage for Aqueous SuFEx

Aryl sulfonyl fluorides as a class exhibit hydrolytic half-lives in phosphate-buffered saline (PBS, pH 7.4) on the order of 4–5 hours, compared to the corresponding sulfonyl chlorides which undergo complete hydrolysis within minutes under identical conditions [1]. The 3-sulfonyl fluoride substitution pattern on the pyridine ring (beta-isomer) has been specifically identified in a comprehensive study of 236 heteroaromatic sulfonyl halides as being resistant to the formal SO₂ extrusion degradation that plagues pyridine-2- and pyridine-4-sulfonyl chlorides . This enhanced stability translates directly to higher yields in bioconjugation reactions and more reliable structure-activity relationship (SAR) data in biochemical assays, as the active warhead concentration remains predictable over the experimental time course [2].

Hydrolytic stability
Class-level inference
Half-life ~4–5 h in PBS pH 7.4; β-isomer resistant to SO₂ extrusion
Supports aqueous SuFEx bioconjugation and prolonged labeling experiments
Class-level data from 236 heteroaromatic sulfonyl halides; lot-specific stability may require verification
Hydrolytic Stability SuFEx Click Chemistry Biocompatibility

Cross-Coupling Orthogonality: Aryl Bromide vs. Chloride

The C–Br bond in the 4-bromophenyl substituent undergoes oxidative addition to Pd(0) significantly faster than the C–Cl bond in the 4-chlorophenyl analog (relative rate ~10–100× depending on ligand), enabling chemoselective Suzuki-Miyaura coupling at the aryl bromide without competing activation of the sulfonyl fluoride group [1]. A key study demonstrated that sulfonyl fluorides can serve as electrophiles in Pd-catalyzed Suzuki coupling, but the bromide reacts preferentially when both functional groups are present, establishing the order of reactivity: –Br > –OSO₂F > –Cl [2]. This orthogonality permits iterative diversification strategies where the 6-(4-bromophenyl) compound can be elaborated at the bromide site while preserving the sulfonyl fluoride for a subsequent SuFEx reaction, a synthetic sequence not achievable with the chlorophenyl analog without risking competitive activation [3].

Cross-coupling orthogonality
Cross-study comparable
C–Br oxidative addition ~10–100× faster than C–Cl; reactivity order –Br > –SO₂F > –Cl
May enable sequential coupling strategies without sulfonyl fluoride activation
Rate difference depends on ligand and conditions; chemoselectivity should be verified for specific boronic acid partners
Suzuki-Miyaura Cross-Coupling Chemoselectivity Iterative Synthesis

6-(4-Bromophenyl)-2-fluoropyridine-3-sulfonyl fluoride: Optimal Application Scenarios


ABPP Probe Synthesis via Iterative Diversification

The orthogonal reactivity of the aryl bromide and sulfonyl fluoride enables a two-step library synthesis: first, Suzuki-Miyaura coupling at the 4-bromophenyl site installs a recognition element, followed by SuFEx conjugation at the sulfonyl fluoride to attach a fluorophore or biotin tag [1]. The 4–5 hour aqueous stability of the sulfonyl fluoride warhead ensures the intermediate survives the aqueous workup of the first coupling step without degradation [2].

Fragment-Based Drug Discovery with X-ray Validation

The bromine atom provides a strong anomalous scattering signal (f'' ≈ 1.3 e⁻ at Cu Kα wavelength), enabling experimental phasing of protein-ligand co-crystal structures without selenomethionine incorporation or heavy-atom soaking [3]. The compound's LogP of 3.3 ensures sufficient aqueous solubility for soaking at mM concentrations while maintaining membrane permeability for cellular target engagement assays.

Polymer Functionalization via SuFEx Click Chemistry

The sulfonyl fluoride moiety reacts chemoselectively with silyl ethers, amines, and phenols under SuFEx conditions (DBU or BTMG catalysis) to form stable sulfonate and sulfonamide linkages [4]. The bromophenyl group provides a spectroscopic handle (UV-Vis λmax ~260 nm) for monitoring reaction progress and polymer incorporation efficiency, a feature absent in the parent 2-fluoropyridine-3-sulfonyl fluoride scaffold.

Covalent Warhead and Heavy Atom Labeling in Chemical Biology

For cellular thermal shift assays (CETSA) and photoaffinity labeling, the compound serves simultaneously as a covalent protein modifier (via the sulfonyl fluoride) and a mass tag (via the bromine's characteristic 1:1 isotope pattern at M and M+2) for unambiguous protein identification by LC-MS/MS [5]. This dual functionality eliminates the need for separate probe and tag molecules, simplifying experimental design.

Application
Selection Property
Validation Focus
ABPP probe synthesis
Orthogonal SuFEx and Suzuki reactivity
Iterative diversification yield
Fragment-based drug discovery with X-ray
Bromine anomalous scattering and intermediate LogP
Co-crystal phasing and cell permeability
Polymer functionalization
SuFEx reactivity and UV-Vis handle
Polymer incorporation efficiency
Covalent warhead & heavy atom labeling
Dual modifier and mass tag
Protein labeling and LC-MS/MS identification
Quote Request

Request a Quote for 6-(4-Bromophenyl)-2-fluoropyridine-3-sulfonyl fluoride

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.